Cas no 1115114-91-4 (methyl 3-methylazetidine-3-carboxylate)

Methyl 3-methylazetidine-3-carboxylate is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its azetidine core, featuring a methyl ester substituent at the 3-position, provides a rigid, compact scaffold for designing bioactive molecules. The compound’s strained ring structure enhances reactivity, facilitating ring-opening or functionalization reactions. The ester group offers further derivatization potential, enabling conversion to amides, acids, or other intermediates. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for medicinal chemistry applications, particularly in the development of novel pharmacophores or constrained peptidomimetics. The methyl substitution at the 3-position may also influence steric and electronic properties, fine-tuning reactivity.

methyl 3-methylazetidine-3-carboxylate structure

1115114-91-4 structure

Product Name:methyl 3-methylazetidine-3-carboxylate

CAS No:1115114-91-4

MF:C₆H₁₁NO₂

MW:129.157041788101

MDL:MFCD22397217

CID:2142457

PubChem ID:57517322

Update Time:2025-10-05

methyl 3-methylazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Methyl-azetidine-3-carboxylic acid methyl ester
- methyl 3-methylazetidine-3-carboxylate
- PB37037
- METHYL 3-METHYL-3-AZETIDINECARBOXYLATE
- MDL： MFCD22397217
- Inchi： 1S/C6H11NO2/c1-6(3-7-4-6)5(8)9-2/h7H,3-4H2,1-2H3
- InChI Key： FNWKNOBPYWRMPL-UHFFFAOYSA-N
- SMILES： O(C)C(C1(C)CNC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 129
Topological Polar Surface Area: 38.3

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